Cas no 2098074-03-2 (3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098074-03-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5728106
• PubChem ID: 122239090
• Update Time: 2025-05-21

3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2098074-03-2
• 3-cyclopropyl-6-propan-2-yl-1H-pyrimidine-2,4-dione
• AKOS040812067
• F1967-7358
• 3-cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-cyclopropyl-6-(1-methylethyl)-
• 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H14N2O2/c1-6(2)8-5-9(13)12(7-3-4-7)10(14)11-8/h5-7H,3-4H2,1-2H3,(H,11,14)
• InChI Key： MWVYDPBUZNDOAT-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C1CC1)=O)C(C)C

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• pka: 9.75±0.40(Predicted)

Additional information on 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Exploring the Potential of 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098074-03-2) in Modern Chemistry

The compound 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098074-03-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry. This heterocyclic compound, featuring a tetrahydropyrimidine-2,4-dione core, is a subject of ongoing research, particularly in the development of novel materials and bioactive molecules. Its molecular architecture, which includes a cyclopropyl group and an isopropyl substituent, offers intriguing possibilities for chemical modifications and functionalization.

One of the most compelling aspects of 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential role in pharmaceutical research. The tetrahydropyrimidine scaffold is known to exhibit a wide range of biological activities, making it a valuable building block for drug discovery. Researchers are particularly interested in exploring its derivatives for their possible therapeutic effects, including anti-inflammatory and antimicrobial properties. The presence of the cyclopropyl ring, a common motif in medicinal chemistry, further enhances its appeal as a candidate for drug development.

In addition to its pharmaceutical applications, 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promise in the field of materials science. The compound's ability to form stable complexes with metals and other organic molecules makes it a potential candidate for use in catalysis and polymer chemistry. Its isopropyl group contributes to its solubility in organic solvents, facilitating its incorporation into various synthetic protocols. This versatility has led to increased interest in its use for designing advanced materials with tailored properties.

The synthesis of 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step organic reactions, often starting from readily available precursors. Key steps may include cyclization reactions to form the tetrahydropyrimidine-2,4-dione core, followed by the introduction of the cyclopropyl and isopropyl groups. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing demand for sustainable chemistry practices.

From an industrial perspective, the demand for 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is expected to rise as its applications become more widely recognized. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its CAS number, 2098074-03-2, serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance.

Recent advancements in analytical techniques have enabled more detailed characterization of 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its structure and purity. These techniques are essential for ensuring the compound's quality, particularly when used in sensitive applications such as pharmaceutical research.

The future of 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione research appears bright, with numerous opportunities for innovation. As scientists uncover new ways to functionalize its core structure, the compound's utility is likely to expand into emerging fields such as agrochemicals and electronic materials. Its combination of stability and reactivity makes it a valuable tool for chemists seeking to address complex challenges in synthesis and material design.

For those interested in working with 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, it is important to consult safety data sheets and handle the compound with appropriate precautions. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when dealing with chemical substances. Storage recommendations typically include keeping the compound in a cool, dry place, protected from light and moisture to maintain its stability over time.

The growing body of literature on 3-Cyclopropyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione reflects its increasing importance in chemical research. Academic journals and patent filings regularly feature new discoveries related to this compound, highlighting its potential across multiple disciplines. Researchers are encouraged to explore these resources to stay informed about the latest developments and potential collaborations in this exciting area of chemistry.